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NCX 466 NCX 466 Cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor (CINOD). Inhibits COX-1 and COX-2 while releasing NO. Demonstrates higher efficacy than naproxen, its congener drug, in reducing levels of profibrotic cytokine transforming growth factor-β and oxidative stress in a mouse model of bleomycin-induced lung fibrosis. Orally available.
Brand Name: Vulcanchem
CAS No.: 1262956-64-8
VCID: VC0004893
InChI: InChI=1S/C20H24N2O9/c1-14(15-6-7-17-12-18(28-2)9-8-16(17)11-15)20(23)29-10-4-3-5-19(31-22(26)27)13-30-21(24)25/h6-9,11-12,14,19H,3-5,10,13H2,1-2H3/t14-,19-/m0/s1
SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OCCCCC(CO[N+](=O)[O-])O[N+](=O)[O-]
Molecular Formula: C20H24N2O9
Molecular Weight: 436.417

NCX 466

CAS No.: 1262956-64-8

Inhibitors

VCID: VC0004893

Molecular Formula: C20H24N2O9

Molecular Weight: 436.417

NCX 466 - 1262956-64-8

CAS No. 1262956-64-8
Product Name NCX 466
Molecular Formula C20H24N2O9
Molecular Weight 436.417
IUPAC Name [(5S)-5,6-dinitrooxyhexyl] (2S)-2-(6-methoxynaphthalen-2-yl)propanoate
Standard InChI InChI=1S/C20H24N2O9/c1-14(15-6-7-17-12-18(28-2)9-8-16(17)11-15)20(23)29-10-4-3-5-19(31-22(26)27)13-30-21(24)25/h6-9,11-12,14,19H,3-5,10,13H2,1-2H3/t14-,19-/m0/s1
Standard InChIKey QTUSNUCZIUBIBF-LIRRHRJNSA-N
SMILES CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)OCCCCC(CO[N+](=O)[O-])O[N+](=O)[O-]
Description Cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor (CINOD). Inhibits COX-1 and COX-2 while releasing NO. Demonstrates higher efficacy than naproxen, its congener drug, in reducing levels of profibrotic cytokine transforming growth factor-β and oxidative stress in a mouse model of bleomycin-induced lung fibrosis. Orally available.
Synonyms (αS)-6-Methoxy-α-methyl-2-naphthaleneacetic acid (5S)-5,6-bis(nitrooxy)hexyl ester
PubChem Compound 49855334
Last Modified Nov 11 2021
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